Cas no 1654774-00-1 (H-DL-Tyr(Me)-OH, HCl)

• Product Name: H-DL-Tyr(Me)-OH, HCl
• CAS No: 1654774-00-1
• MF: C₁₀H₁₄ClNO₃
• MW: 231.676062107086
• CID: 4610628
• Update Time: 2025-06-12

H-DL-Tyr(Me)-OH, HCl Chemical and Physical Properties

Names and Identifiers

• H-DL-Tyr(Me)-OH, HCl

• Inchi： 1S/C10H13NO3.ClH/c1-14-8-4-2-7(3-5-8)6-9(11)10(12)13;/h2-5,9H,6,11H2,1H3,(H,12,13);1H
• InChI Key： OWJANEXICRZDJT-UHFFFAOYSA-N
• SMILES： C(C1C=CC(OC)=CC=1)C(N)C(=O)O.Cl

Additional information on H-DL-Tyr(Me)-OH, HCl

Comprehensive Analysis of H-DL-Tyr(Me)-OH, HCl (CAS No. 1654774-00-1): Properties, Applications, and Industry Insights

The compound H-DL-Tyr(Me)-OH, HCl (CAS No. 1654774-00-1) is a chemically modified tyrosine derivative widely utilized in pharmaceutical research, peptide synthesis, and biochemical studies. Its unique structure, featuring a methylated tyrosine residue and hydrochloride salt form, enhances stability and solubility, making it a valuable building block for drug development. This article explores its molecular characteristics, synthetic applications, and emerging trends in the life sciences sector.

Chemically, H-DL-Tyr(Me)-OH, HCl belongs to the class of non-natural amino acid derivatives, with the methyl group on the tyrosine hydroxyl moiety altering its hydrogen-bonding capacity. Researchers frequently employ this modification to study enzyme-substrate interactions or to improve the metabolic stability of peptide therapeutics. The hydrochloride salt (HCl) form ensures better handling properties and compatibility with solid-phase peptide synthesis (SPPS) protocols.

Recent advancements in peptide-based drug discovery have increased demand for specialized amino acids like H-DL-Tyr(Me)-OH, HCl. Pharmaceutical companies are investigating its potential in GPCR-targeted therapies and neurodegenerative disease research, areas dominating 2023-2024 scientific literature. The compound's ability to modulate peptide conformation makes it particularly relevant for developing oral bioavailability enhancers – a key challenge addressed in recent PubMed publications.

From a technical perspective, CAS 1654774-00-1 demonstrates excellent compatibility with Fmoc/tBu SPPS strategies, as confirmed by multiple Journal of Organic Chemistry studies. Its melting point (typically 210-215°C with decomposition) and water solubility (>50 mg/mL) make it suitable for automated synthesizer applications. Analytical HPLC typically shows ≥98% purity for pharmaceutical-grade material, with characteristic UV absorption at 275 nm due to the tyrosine chromophore.

The growing precision medicine movement has further highlighted the importance of modified amino acids. H-DL-Tyr(Me)-OH, HCl enables the creation of conformationally constrained peptides – a design approach gaining traction in cancer immunotherapy and diabetes treatment research. Industry reports indicate a 12% CAGR for such specialty amino acids between 2022-2027, driven by increased peptide API manufacturing.

Quality control protocols for 1654774-00-1 typically involve chiral HPLC to confirm the DL-racemic mixture, alongside mass spectrometry and 1H-NMR verification. Storage recommendations include protection from moisture at -20°C under inert atmosphere, with typical shelf lives of 24 months when properly stabilized. These specifications align with ICH Q7 guidelines for pharmaceutical intermediates.

Emerging applications in bioconjugation chemistry have revealed new utilities for H-DL-Tyr(Me)-OH, HCl. Its modified phenolic group serves as an anchor point for PEGylation reactions and fluorescent labeling – techniques critical for developing theranostic agents. Recent ACS Medicinal Chemistry Letters studies demonstrate its incorporation into proteolysis-targeting chimeras (PROTACs), showcasing versatility beyond traditional peptide synthesis.

From a regulatory standpoint, CAS 1654774-00-1 is not currently listed in any controlled substance schedules, though proper GMP-compliant handling is advised for pharmaceutical applications. The compound's safety profile, as documented in supplier SDS sheets, shows standard amino acid handling precautions apply, with no special REACH restrictions reported as of Q2 2024.

The synthesis of H-DL-Tyr(Me)-OH, HCl typically involves methylation of tyrosine followed by resolution of the racemate, with modern routes achieving >85% yields through optimized catalytic processes. Patent literature reveals continuous process improvements, particularly in green chemistry approaches that reduce heavy metal catalyst usage – a response to the pharmaceutical industry's sustainability initiatives.

Market intelligence indicates rising procurement of 1654774-00-1 by CDMOs (Contract Development and Manufacturing Organizations) specializing in peptide therapeutics. This aligns with the broader industry shift toward outsourced API production, where specialized building blocks gain strategic importance. Current pricing trends reflect moderate volatility due to supply chain optimization in post-pandemic recovery periods.

In conclusion, H-DL-Tyr(Me)-OH, HCl represents a critical tool for modern peptide engineering, with applications spanning from basic research to commercial drug production. Its unique chemical properties address multiple challenges in drug delivery and molecular recognition, ensuring continued relevance as peptide therapeutics claim a larger share of the pharmaceutical market. Future developments may explore its role in cell-penetrating peptides and targeted drug conjugates, further expanding its scientific and commercial value.